Cas no 887570-44-7 (3,6-DIIODO-4-HYDROXYINDAZOLE)

• Product name: 3,6-DIIODO-4-HYDROXYINDAZOLE
• CAS No: 887570-44-7
• MF: C₇H₄N₂OI₂
• MW: 385.927
• CID: 3031357
• PubChem ID: 135890254

3,6-DIIODO-4-HYDROXYINDAZOLE Chemical and Physical Properties

Names and Identifiers

• 3,6-DIIODO-4-HYDROXYINDAZOLE
• 887570-44-7
• 3,6-Diiodo-1H-indazol-4-ol
• 3,6-diiodo-2H-indazol-4-ol

• Inchi： InChI=1S/C7H4I2N2O/c8-3-1-4-6(5(12)2-3)7(9)11-10-4/h1-2,12H,(H,10,11)
• InChI Key： SEOXEEMCIJRRHU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 385.84131Da
• Monoisotopic Mass: 385.84131Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.9Ų